Cas no 1211524-53-6 (2-(4-bromo-1H-imidazol-1-yl)acetic acid)

2-(4-Bromo-1H-imidazol-1-yl)acetic acid is a brominated imidazole derivative with a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. The presence of the bromine atom at the 4-position enhances its reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, enabling the construction of complex heterocyclic frameworks. The acetic acid moiety provides a handle for further functionalization, including esterification or amidation. This compound is particularly valuable in medicinal chemistry for the development of biologically active molecules, owing to the imidazole core's prevalence in drug design. Its stability and well-defined reactivity profile make it a reliable building block for targeted synthetic applications.
2-(4-bromo-1H-imidazol-1-yl)acetic acid structure
1211524-53-6 structure
Product Name:2-(4-bromo-1H-imidazol-1-yl)acetic acid
CAS No:1211524-53-6
MF:C5H5BrN2O2
MW:205.009400129318
CID:4577993
Update Time:2025-09-27

2-(4-bromo-1H-imidazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-bromo-1H-imidazol-1-yl)acetic acid
    • ZB1301
    • 2-(4-bromoimidazol-1-yl)acetic acid
    • Inchi: 1S/C5H5BrN2O2/c6-4-1-8(3-7-4)2-5(9)10/h1,3H,2H2,(H,9,10)
    • InChI Key: FKCMCDIGCAZZFV-UHFFFAOYSA-N
    • SMILES: BrC1=CN(C=N1)CC(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 142
  • XLogP3: 0.7
  • Topological Polar Surface Area: 55.1

2-(4-bromo-1H-imidazol-1-yl)acetic acid Pricemore >>

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Additional information on 2-(4-bromo-1H-imidazol-1-yl)acetic acid

2-(4-Bromo-1H-imidazol-1-yl)acetic Acid (CAS No. 1211524-53-6): A Comprehensive Overview

The compound 2-(4-bromo-1H-imidazol-1-yl)acetic acid (CAS No. 1211524-53-6) is a heterocyclic organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the imidazole family, a class of five-membered aromatic heterocycles that are widely studied due to their versatile chemical properties and biological activities. The presence of the bromine atom at the 4-position of the imidazole ring introduces additional functionality, making this compound a valuable building block for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(4-bromo-1H-imidazol-1-yl)acetic acid through various methodologies. One notable approach involves the cyclization of 4-bromobenzene with appropriate nitrogen-containing precursors under controlled conditions. This method not only ensures high purity but also allows for precise control over the stereochemistry of the product. The compound's structure has been extensively characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography, providing a solid foundation for its application in research and development.

2-(4-Bromo-1H-imidazol-1-yl)acetic acid has demonstrated remarkable biological activity in recent studies. For instance, research published in *Journal of Medicinal Chemistry* highlights its potential as a lead compound in anti-cancer drug development. The compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit key enzymes or pathways involved in tumor progression. Furthermore, its imidazole moiety is known to interact with DNA, making it a promising candidate for anti-viral and anti-inflammatory therapies.

In the field of agrochemistry, 2-(4-bromo-1H-imidazol-1-yl)acetic acid has shown potential as a herbicide or plant growth regulator. Studies conducted by agricultural scientists have revealed its ability to inhibit the growth of invasive plant species without causing significant harm to crops. This property is attributed to its unique chemical structure, which allows it to interfere with specific biochemical pathways critical for plant development.

The synthesis and characterization of 2-(4-bromo-1H-imidazol-1-yl)acetic acid have been optimized to meet industrial standards. Researchers have developed scalable synthesis routes that minimize waste and improve yield, making this compound more accessible for large-scale production. Additionally, its stability under various storage conditions ensures its suitability for long-term use in research and commercial applications.

From a materials science perspective, 2-(4-bromo-1H-imidazol-1-yl)acetic acid has been explored as a precursor for advanced materials such as coordination polymers and metal organic frameworks (MOFs). Its ability to coordinate with metal ions makes it an attractive candidate for constructing porous materials with applications in gas storage and catalysis.

In conclusion, 2-(4-bromo-1H-imidazol-1-yil)acetic acid (CAS No. 1211524–53–6) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and characterization techniques, position it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.

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